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Compound of Interest

Compound Name: Gadolinium-160

Cat. No.: B083645

Gadolinium-160 (1¢°Gd) is a stable, naturally occurring isotope of the rare earth element
gadolinium. While it has applications in spectroscopic studies and neutron diffraction, its
primary significance in current research and drug development lies in its role as the precursor
for the production of the therapeutic radioisotope Terbium-161 (*°1Tb). This guide provides an
in-depth overview of the sources, production methodologies, and purification protocols for
Gadolinium-160, tailored for researchers, scientists, and professionals in drug development.

Sources of Gadolinium-160

Gadolinium-160 is one of the seven naturally occurring isotopes of gadolinium. It is the second
most abundant stable isotope, constituting approximately 21.86% of natural gadolinium.[1][2]
The isotopic composition of natural gadolinium necessitates enrichment for applications
requiring high isotopic purity, particularly in the production of medical radioisotopes.[1]

Gadolinium is not found as a free element in nature but is contained within various minerals.
The principal commercial sources of gadolinium, along with other rare earth elements, are the
minerals monazite and bastnasite.[1][3] The extraction of gadolinium from these ores is the
initial step before isotopic enrichment can occur.

Production and Enrichment of Gadolinium-160

The "production” of Gadolinium-160 primarily refers to its separation from other gadolinium
isotopes and purification from its natural sources, rather than its synthesis. Due to the low
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natural abundance, a multi-step process involving ore processing, chemical separation, and
isotopic enrichment is required to obtain high-purity 16°Gd.

The extraction of gadolinium from minerals like monazite and bastnasite involves complex
hydrometallurgical processes:

o Ore Beneficiation: The mined ore is first crushed and ground to separate the valuable
minerals from the gangue (waste rock).[4]

e Acid Leaching: The concentrated ore is treated with strong acids, such as sulfuric or
hydrochloric acid, to dissolve the rare earth elements, converting their insoluble oxides into
soluble sulfates or chlorides.[3][4]

o Separation and Purification: Gadolinium is then separated from other rare earth elements
through techniques like solvent extraction or ion exchange chromatography.[4][5][6] These
methods exploit the small differences in chemical properties among the lanthanides.

For most nuclear and medical applications, the isotopic purity of 1°°Gd must be increased from
its natural abundance of ~22% to over 95%.[1] This is critical to minimize the formation of
unwanted radioisotopic impurities during neutron irradiation. Several companies are now
developing and scaling up enrichment technologies to meet the growing demand.

Advanced enrichment technologies, such as laser-based methods (Atomic Vapor Laser Isotope
Separation - AVLIS) or proprietary processes like ASP Isotopes’ Quantum Enrichment, are
being employed.[7][8] These techniques offer high-purity enrichment, with some suppliers
achieving purities of 99.2%.[9][10][11] This high-purity enriched Gadolinium-160, typically in
the form of gadolinium oxide (1°°Gd20:s), is the starting material for producing medical
radioisotopes.[1][12]

Key Application: Production of Terbium-161

The primary driver for the production of highly enriched Gadolinium-160 is its use as a target
material for manufacturing the medically significant radioisotope Terbium-161 (*°1Tb).[7][13]
161Th is considered a promising radionuclide for targeted cancer therapy due to its unique
decay properties, which include the emission of both beta particles and Auger electrons,
offering a dual mechanism for destroying cancer cells.[7][13]
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The production pathway involves the neutron bombardment of an enriched 1¢°Gd target in a

nuclear reactor.[14][15][16] The process follows this nuclear reaction and subsequent decay:

160G (ny) - 161Gd — 161Tph + B-

Here, a 1%°Gd nucleus captures a neutron (n) to become Gadolinium-161 (¢1Gd), which is

unstable. 162Gd then undergoes beta decay (~) with a short half-life to form Terbium-161.

Data Presentation

Table 1: Isotopic Composition of Natural Gadolinium

Isotope Natural Abundance (%) Stability

152Gd 0.20 Radioactive (a-decay)
134Gd 2.18 Stable

155Gd 14.80 Stable

156Gd 20.47 Stable

157Gd 15.65 Stable

158Gd 24.84 Stable

160Gd 21.86 Stable

Source:[2][17]

Table 2: Nuclear Properties of Gadolinium-160
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Property Value
Atomic Number (2) 64

Mass Number (A) 160

Atomic Mass (Da) 159.9270541
Nuclear Spin 0+

Stability Stable

Source:[1][2][12]

Table 3: Production of Terbium-161 from Gadolinium-160

Parameter Description

_ Highly enriched (>95%) Gadolinium-160 Oxide
Target Material

(18°Gd203)
Production Route 160Gd(n,y)e1Gd
Intermediate Isotope Gadolinium-161 (*61Gd)
161Gd Half-life 3.66 minutes
Decay Mode Beta (™) decay
Final Product Terbium-161 (1%1Th)
161Th Half-life 6.89 days

Source:[14][15][16]

Experimental Protocols

e Leaching: Treat beneficiated rare earth ore (e.g., monazite) with concentrated sulfuric acid at
elevated temperatures to convert rare earth phosphates into sulfates.

¢ Dissolution: Dissolve the rare earth sulfates in water.
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Precipitation: Selectively precipitate thorium and other impurities by adjusting the pH.

Oxalate Precipitation: Add oxalic acid to the solution to precipitate the rare earth elements as
insoluble oxalates.[3]

Conversion to Oxides: Heat the rare earth oxalates to convert them into oxides.[3]

Solvent Extraction: Dissolve the mixed oxides in nitric acid. Use a multi-stage solvent
extraction process with a suitable organic extractant (e.g., Cyanex 572) to separate
gadolinium from other lanthanides based on their differential distribution between the
agueous and organic phases.[5]

Final Precipitation: Precipitate the purified gadolinium from the solution, typically as an
oxalate or hydroxide, and then calcine it to produce high-purity gadolinium oxide (Gd20s).

Target Preparation: Prepare a target of highly enriched 19°Gd20s3, often encapsulated in a
qguartz ampoule.[15] The target material may also be in nitrate form.[16]

Neutron Irradiation: Irradiate the 19°Gd target in a high-flux nuclear reactor. The neutron flux
and irradiation time are calculated to maximize the production of 1%1Gd while managing the
formation of other isotopes.

Target Dissolution: After a cooling period, dissolve the irradiated 16°Gd20s target in a suitable
acid, such as nitric acid.

Radiochemical Separation: Separate the produced 1%1Tb from the bulk gadolinium target
material. This is a critical step to achieve no-carrier-added 161Th.

o Method: Cation exchange chromatography is a commonly used method.[15][16]
o Stationary Phase: A strong cation exchange resin (e.g., Dowex 50W-X8) is used.[16]

o Mobile Phase: The dissolved target is loaded onto the column. Elution is performed using
a complexing agent, such as a-hydroxyisobutyric acid (a-HIBA), with a carefully controlled
concentration gradient and pH to selectively elute the terbium, which forms a slightly
different complex compared to gadolinium.[15][16]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://en.wikipedia.org/wiki/Gadolinium
https://en.wikipedia.org/wiki/Gadolinium
https://ijtech.eng.ui.ac.id/article/view/2581
https://www.researchgate.net/figure/The-natural-isotopes-of-gadolinium-and-their-n-g-activation-product-7-16_tbl1_314140263
https://inis.iaea.org/records/zmc3z-pqq36
https://www.researchgate.net/figure/The-natural-isotopes-of-gadolinium-and-their-n-g-activation-product-7-16_tbl1_314140263
https://inis.iaea.org/records/zmc3z-pqq36
https://inis.iaea.org/records/zmc3z-pqq36
https://www.researchgate.net/figure/The-natural-isotopes-of-gadolinium-and-their-n-g-activation-product-7-16_tbl1_314140263
https://inis.iaea.org/records/zmc3z-pqq36
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Product Purification and Analysis:
o Collect the fractions containing 161Tb.

o Purify the 161Th fractions to remove the eluting agent (a-HIBA) using another ion exchange
step.[16]

o Analyze the final product for radionuclidic purity using gamma spectrometry and for stable
impurities using ICP-MS.[16]

o Target Recycling: The unreacted enriched 1¢°Gd from the bulk fractions can be recovered,
purified, and converted back to oxide for reuse, which is crucial for cost-effectiveness.[14]

Visualizations
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Caption: Workflow for the production of enriched Gadolinium-160.
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Caption: Nuclear reaction pathway for Terbium-161 production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083645#sources-and-production-methods-of-
gadolinium-160]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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